Cas no 23795-68-8 ((2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide)

(2E)-2-Cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide is a specialized α,β-unsaturated amide derivative featuring a cyano group and a methoxyphenyl substituent. Its conjugated double-bond system and electron-withdrawing cyano group enhance reactivity, making it a valuable intermediate in organic synthesis, particularly for Michael additions or cyclization reactions. The diethylamino moiety contributes to solubility in organic solvents, facilitating purification and handling. The 4-methoxyphenyl group offers potential for further functionalization, expanding its utility in pharmaceutical or agrochemical applications. This compound’s structural features make it suitable for studying structure-activity relationships or as a precursor in heterocycle synthesis. Its stability under ambient conditions ensures reliable performance in laboratory settings.
(2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide structure
23795-68-8 structure
Product Name:(2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide
CAS No:23795-68-8
MF:C15H18N2O2
MW:258.315623760223
CID:4642451
Update Time:2025-06-29

(2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide
    • 2-Propenamide, 2-cyano-N,N-diethyl-3-(4-methoxyphenyl)-
    • Inchi: 1S/C15H18N2O2/c1-4-17(5-2)15(18)13(11-16)10-12-6-8-14(19-3)9-7-12/h6-10H,4-5H2,1-3H3
    • InChI Key: PJANYVQYYGPJFX-UHFFFAOYSA-N
    • SMILES: C(N(CC)CC)(=O)C(C#N)=CC1=CC=C(OC)C=C1

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 457.9±40.0 °C at 760 mmHg
  • Flash Point: 230.8±27.3 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

(2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide Security Information

(2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
MS-3286-1MG
(E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)-2-propenamide
23795-68-8 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
MS-3286-5MG
(E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)-2-propenamide
23795-68-8 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
MS-3286-10MG
(E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)-2-propenamide
23795-68-8 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
MS-3286-20MG
(E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)-2-propenamide
23795-68-8 >90%
20mg
£76.00 2023-04-17
Key Organics Ltd
MS-3286-0.5G
(E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)-2-propenamide
23795-68-8 >90%
0.5g
£385.00 2025-02-09
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00921438-1g
(2E)-2-Cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide
23795-68-8 90%
1g
¥4193.0 2023-03-20
A2B Chem LLC
AI80322-1mg
(2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide
23795-68-8 >90%
1mg
$202.00 2023-12-31
A2B Chem LLC
AI80322-5mg
(2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide
23795-68-8 >90%
5mg
$215.00 2023-12-31
A2B Chem LLC
AI80322-10mg
(2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide
23795-68-8 >90%
10mg
$241.00 2023-12-31
A2B Chem LLC
AI80322-500mg
(2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide
23795-68-8 >90%
500mg
$729.00 2023-12-31

(2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide Related Literature

Additional information on (2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide

Chemical Profile of (2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide (CAS No. 23795-68-8)

The compound (2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide, identified by its CAS number 23795-68-8, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This amide derivative exhibits a unique structural framework characterized by a conjugated system involving an α,β-unsaturated carbonyl group and a cyano substituent, which are pivotal for its interaction with biological targets. The presence of an N,N-diethyl moiety and a 4-methoxyphenyl group further enhances its pharmacophoric potential, making it a candidate for diverse therapeutic applications.

In recent years, the exploration of amide-based compounds has gained considerable traction due to their versatility in modulating biological pathways. The structural motif of (2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide aligns well with the growing interest in molecules that can engage with enzymes and receptors through multiple interaction points. This compound's ability to adopt various conformations, facilitated by its rigid yet flexible backbone, makes it an attractive scaffold for drug design.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutics. The cyano group, in particular, has been extensively studied for its ability to influence electronic properties and reactivity, which can be leveraged to enhance binding affinity or selectivity. Furthermore, the methoxy substitution on the aromatic ring introduces hydrophobicity and electronic modulation, which are critical factors in determining pharmacokinetic profiles.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in optimizing drug candidates. The compound (2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide serves as an excellent example of how strategic modifications can yield molecules with enhanced biological activity. For instance, studies have shown that amides with similar structural features exhibit promising effects in modulating inflammatory pathways and neurotransmitter systems.

The synthesis of this compound involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and medicinal chemistry. Key steps include the formation of the α,β-unsaturated carbonyl system through crotonylation or similar methods, followed by functionalization with the cyano group and aromatic substitution. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also underscore its potential as a building block for more complex derivatives.

From a computational chemistry perspective, the molecular properties of (2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide have been extensively modeled to predict its behavior in biological systems. Quantum mechanical calculations have provided insights into its electronic structure and potential hydrogen bonding interactions, which are crucial for understanding its mechanism of action. These computational studies have complemented experimental efforts by offering a rational basis for designing next-generation analogs.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial assays suggest that it interacts with specific enzymes and receptors in a manner consistent with potential therapeutic applications. For example, preliminary data indicate that it may exhibit inhibitory effects on certain kinases or proteases involved in disease pathways. Such findings are particularly exciting given the growing recognition of targeted therapies in modern medicine.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the evaluation process for compounds like (2E)-2-cyano-N,N-diethyl-3-(4-methoxyphenyl)prop-2-enamide. Predictive models have been developed to assess binding affinities and metabolic stability, allowing researchers to prioritize promising candidates more efficiently. These advancements underscore the importance of interdisciplinary approaches in advancing pharmaceutical research.

Looking ahead, the future prospects for this compound are promising. Ongoing research aims to optimize its pharmacological properties through structure-based design and medicinal chemistry interventions. By leveraging cutting-edge technologies such as high-throughput screening and biophysical techniques, scientists hope to uncover new therapeutic applications that could benefit patients worldwide.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.